Cas no 2228888-64-8 (O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine)

• Product Name: O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine
• CAS No: 2228888-64-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6257692
• PubChem ID: 165857161
• Update Time: 2025-10-20

O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine
• EN300-1808674
• 2228888-64-8
• O-[2-(1,5-dimethyl-1H-pyrazol-4-yl)propyl]hydroxylamine

• Inchi： 1S/C8H15N3O/c1-6(5-12-9)8-4-10-11(3)7(8)2/h4,6H,5,9H2,1-3H3
• InChI Key： ZAMPSWCRVXVWFW-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=NN(C)C=1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine

Comprehensive Overview of O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine (CAS No. 2228888-64-8)

O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine (CAS No. 2228888-64-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and hydroxylamine functional group, exhibits versatile reactivity, making it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and advanced material synthesis.

The structural features of O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine include a 1,5-dimethyl-1H-pyrazole moiety, which is known for its stability and bioactivity. The presence of the hydroxylamine group further enhances its utility as a building block for N-O bond formation, a critical step in the synthesis of various heterocyclic compounds. Recent studies highlight its role in the development of novel antioxidants and enzyme inhibitors, aligning with the growing demand for bioactive molecules in pharmaceutical research.

In the context of current trends, O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine is often discussed alongside topics such as green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are focusing on eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader industry shift toward green solvents and catalytic processes, which are frequently searched terms in academic and industrial databases.

Another area of interest is the compound's potential in crop protection. The pyrazole derivatives are widely recognized for their herbicidal and fungicidal properties, making them a hot topic in agrochemical innovation. Farmers and agronomists often search for new-generation pesticides that are effective yet environmentally benign, and O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine could play a pivotal role in meeting these demands.

From a technical perspective, the synthesis of O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine involves multi-step reactions, including alkylation and hydroxylamine conjugation. These processes are frequently optimized using modern techniques such as microwave-assisted synthesis and flow chemistry, both of which are trending keywords in chemical research. The compound's CAS No. 2228888-64-8 serves as a unique identifier, ensuring accurate retrieval in scientific literature and regulatory documents.

In material science, the compound's ability to form stable coordination complexes with metals is being explored for applications in catalysis and nanotechnology. This is particularly relevant given the rising interest in metal-organic frameworks (MOFs) and supramolecular chemistry, which are frequently searched topics in academic circles. The hydroxylamine group's redox activity also opens doors for its use in energy storage materials, a field that is rapidly expanding due to the global push for renewable energy solutions.

Quality control and analytical characterization of O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine are critical for its commercial and research applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and structural integrity. These methods are often searched by analytical chemists and quality assurance professionals, reflecting the compound's importance in high-precision industries.

In summary, O-2-(1,5-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine (CAS No. 2228888-64-8) is a multifaceted compound with broad applications in pharmaceuticals, agriculture, and materials science. Its unique structure and reactivity make it a subject of ongoing research, particularly in areas aligned with sustainability and innovation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advanced chemical synthesis and application development.